The Discovery and Synthesis of DC-5163: A Potent GAPDH Inhibitor for Cancer Therapy
The Discovery and Synthesis of DC-5163: A Potent GAPDH Inhibitor for Cancer Therapy
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
Abstract
Glyceraldehyde-3-phosphate dehydrogenase (GAPDH) has emerged as a promising therapeutic target in oncology due to its pivotal role in glycolysis, a metabolic pathway frequently upregulated in cancer cells. This whitepaper provides a comprehensive technical overview of the discovery, synthesis, and biological evaluation of DC-5163, a potent small-molecule inhibitor of GAPDH.[1][2][3] DC-5163 was identified through docking-based virtual screening and has demonstrated significant anti-proliferative and pro-apoptotic effects in various cancer cell lines, particularly in breast cancer.[1][3] This document details the experimental protocols for key assays used to characterize DC-5163, presents its quantitative inhibitory data, and outlines its mechanism of action. The information herein is intended to serve as a valuable resource for researchers in the fields of cancer metabolism and drug discovery.
Introduction: Targeting GAPDH in Cancer
Cancer cells exhibit altered metabolic pathways to sustain their rapid proliferation and survival. One of the hallmarks of cancer metabolism is the "Warburg effect," a phenomenon characterized by an increased rate of glycolysis even in the presence of ample oxygen.[1] This metabolic shift makes cancer cells highly dependent on glycolytic enzymes, presenting a therapeutic window for targeted inhibition.
Glyceraldehyde-3-phosphate dehydrogenase (GAPDH) is a crucial enzyme in the glycolytic pathway, catalyzing the conversion of glyceraldehyde-3-phosphate to 1,3-bisphosphoglycerate.[4][5] Beyond its canonical role in glycolysis, GAPDH is a multifunctional protein implicated in various cellular processes, including apoptosis, DNA repair, and membrane trafficking.[4][6][7] Its overexpression in numerous cancers is associated with tumor progression and poor prognosis, making it an attractive target for anti-cancer drug development.[4] Several GAPDH inhibitors have been investigated for their anti-neoplastic activity.[8]
Discovery of DC-5163: A Virtual Screening Approach
DC-5163 was discovered through a docking-based virtual screening of a chemical library against the crystal structure of human GAPDH.[1] This computational approach allows for the rapid in silico assessment of a large number of compounds, prioritizing those with a high predicted binding affinity for the target enzyme.
Virtual Screening Workflow
The virtual screening process that led to the identification of DC-5163 can be summarized as follows:
Caption: Workflow for the discovery of DC-5163 via virtual screening.
Synthesis of DC-5163
While the original discovery papers state that DC-5163 was synthesized by MedChemExpress, a detailed public synthesis protocol is not available.[8] However, based on the chemical structure of DC-5163, N-(4-(dimethylamino)phenyl)-2-(3,4,5-trimethoxyphenyl)acetamide, a plausible synthetic route involves the amide coupling of 2-(3,4,5-trimethoxyphenyl)acetic acid and N,N-dimethyl-p-phenylenediamine.
Proposed Synthesis Protocol
Step 1: Synthesis of 2-(3,4,5-trimethoxyphenyl)acetic acid
This starting material can be synthesized from 3,4,5-trimethoxybenzaldehyde through a multi-step process.
Step 2: Synthesis of N,N-dimethyl-p-phenylenediamine
This aniline derivative can be prepared from p-nitro-N,N-dimethylaniline via reduction.
Step 3: Amide Coupling to Yield DC-5163
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Dissolve 2-(3,4,5-trimethoxyphenyl)acetic acid (1 equivalent) in an anhydrous solvent such as dichloromethane (DCM) or dimethylformamide (DMF).
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Add a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.1 equivalents) and an activator like 4-dimethylaminopyridine (DMAP) (0.1 equivalents).
-
Stir the mixture at room temperature for 30 minutes to activate the carboxylic acid.
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Add N,N-dimethyl-p-phenylenediamine (1 equivalent) to the reaction mixture.
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Stir the reaction at room temperature for 12-24 hours, monitoring the progress by thin-layer chromatography (TLC).
-
Upon completion, filter the reaction mixture to remove any precipitated urea byproduct.
-
Wash the filtrate with a mild acid (e.g., 1M HCl), a mild base (e.g., saturated NaHCO3 solution), and brine.
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Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
-
Purify the crude product by column chromatography on silica gel to obtain pure DC-5163.
Note: This is a proposed protocol based on standard organic chemistry principles. Actual reaction conditions may require optimization.
Biological Activity and Mechanism of Action
DC-5163 is a potent inhibitor of GAPDH, leading to the disruption of glycolysis and subsequent induction of apoptosis in cancer cells.[1][3][9][10]
Quantitative Data
The following table summarizes the key quantitative parameters of DC-5163's biological activity.
| Parameter | Value | Cell Line/Target | Reference |
| IC₅₀ (GAPDH enzyme) | 176.3 nM | Purified GAPDH | [1][9] |
| Kd (Binding affinity) | 3.192 µM | Purified GAPDH | [9][11][12] |
| IC₅₀ (Cell proliferation) | 99.22 µM (48h) | MDA-MB-231 | [9] |
Signaling Pathway
The inhibitory action of DC-5163 on GAPDH triggers a cascade of events that ultimately lead to cancer cell death. By blocking a key step in glycolysis, DC-5163 reduces the production of ATP and essential metabolic intermediates. This energy depletion, coupled with the disruption of GAPDH's non-glycolytic functions, activates the intrinsic apoptotic pathway.
Caption: Signaling pathway of DC-5163's anti-cancer activity.
Experimental Protocols
This section provides detailed methodologies for the key experiments used to characterize the biological activity of DC-5163.
GAPDH Enzyme Activity Assay
This assay measures the enzymatic activity of GAPDH by monitoring the reduction of NAD⁺ to NADH.
Materials:
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GAPDH Assay Buffer
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GAPDH Substrate (Glyceraldehyde-3-Phosphate)
-
NAD⁺ Solution
-
Purified GAPDH enzyme or cell lysate
-
DC-5163 stock solution
-
96-well microplate
-
Microplate reader capable of measuring absorbance at 340 nm
Procedure:
-
Prepare a reaction mixture containing GAPDH Assay Buffer, GAPDH Substrate, and NAD⁺.
-
Add varying concentrations of DC-5163 to the wells of a 96-well plate. Include a vehicle control (e.g., DMSO).
-
Add the purified GAPDH enzyme or cell lysate to each well.
-
Initiate the reaction by adding the reaction mixture to all wells.
-
Immediately measure the absorbance at 340 nm in a kinetic mode at 37°C for 10-30 minutes.
-
Calculate the rate of NADH production (increase in absorbance at 340 nm) for each concentration of DC-5163.
-
Determine the IC₅₀ value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.
Cell Viability Assay (CCK-8)
The Cell Counting Kit-8 (CCK-8) assay is a colorimetric assay used to determine cell viability.
Materials:
-
Cancer cell lines (e.g., MDA-MB-231)
-
Complete cell culture medium
-
DC-5163 stock solution
-
CCK-8 reagent
-
96-well cell culture plates
-
Microplate reader capable of measuring absorbance at 450 nm
Procedure:
-
Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.
-
Treat the cells with various concentrations of DC-5163 for 24, 48, or 72 hours. Include a vehicle control.
-
After the incubation period, add 10 µL of CCK-8 reagent to each well.
-
Incubate the plate for 1-4 hours at 37°C.
-
Measure the absorbance at 450 nm using a microplate reader.
-
Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value.[8]
In Vivo Xenograft Model
This protocol describes the evaluation of DC-5163's anti-tumor efficacy in a mouse xenograft model of breast cancer.[8][13]
Materials:
-
Immunocompromised mice (e.g., BALB/c nude mice)
-
MDA-MB-231 human breast cancer cells
-
Matrigel
-
DC-5163 formulation for injection (e.g., in a vehicle of DMSO, PEG300, and saline)
-
Calipers for tumor measurement
Procedure:
-
Subcutaneously inject a suspension of MDA-MB-231 cells mixed with Matrigel into the flank of each mouse.[13]
-
Monitor the mice for tumor growth. Once the tumors reach a palpable size (e.g., 50-100 mm³), randomize the mice into treatment and control groups.
-
Administer DC-5163 (e.g., intraperitoneal injection) to the treatment group at a predetermined dose and schedule. The control group receives the vehicle only.
-
Measure tumor volume with calipers every 2-3 days.
-
Monitor the body weight of the mice as an indicator of toxicity.
-
At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., weight, immunohistochemistry).
Conclusion
DC-5163 is a promising GAPDH inhibitor with demonstrated anti-cancer activity, particularly in breast cancer models.[3] Its discovery through computational methods highlights the power of virtual screening in modern drug discovery. The inhibition of glycolysis and induction of apoptosis by DC-5163 provide a strong rationale for its further preclinical and clinical development. The detailed experimental protocols and quantitative data presented in this whitepaper offer a valuable resource for researchers aiming to investigate GAPDH as a therapeutic target and to explore the potential of novel GAPDH inhibitors like DC-5163. Further studies are warranted to elucidate the detailed in vivo efficacy, safety profile, and potential for combination therapies.
References
- 1. 2024.sci-hub.se [2024.sci-hub.se]
- 2. Discovery of novel glyceraldehyde-3-phosphate dehydrogenase inhibitor via docking-based virtual screening - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. researchgate.net [researchgate.net]
- 4. Critical protein GAPDH and its regulatory mechanisms in cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
- 5. Deregulation of glycolysis in cancer: glyceraldehyde-3-phosphate dehydrogenase as a therapeutic target - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. Frontiers | GAPDH in neuroblastoma: Functions in metabolism and survival [frontiersin.org]
- 7. researchgate.net [researchgate.net]
- 8. The therapeutic effect of a novel GAPDH inhibitor in mouse model of breast cancer and efficacy monitoring by molecular imaging - PMC [pmc.ncbi.nlm.nih.gov]
- 9. medchemexpress.com [medchemexpress.com]
- 10. cancer-research-network.com [cancer-research-network.com]
- 11. ebiohippo.com [ebiohippo.com]
- 12. DC-5163 (HY-43643-10mg) at Hölzel-Diagnostika [hoelzel-biotech.com]
- 13. Genetically diverse mouse platform to xenograft cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
